(5-(4-Fluorophenyl)isoxazol-3-yl)methyl thiophene-2-carboxylate

• IUPAC Name: [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl thiophene-2-carboxylate
• InChI: InChI=1S/C15H10FNO3S/c16-11-5-3-10(4-6-11)13-8-12(17-20-13)9-19-15(18)14-2-1-7-21-14/h1-8H,9H2
• InChI Key: CQQMUPISLNIISI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)OCC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H10FNO3S
• Molecular Weight: 303.3 g/mol

Description

“(5-(4-Fluorophenyl)isoxazol-3-yl)methyl thiophene-2-carboxylate” is a chemical compound with the molecular formula C15H10FNO3S and a molecular weight of 303.31. It is a member of the isoxazole family, a group of five-membered heterocyclic compounds with one oxygen atom and one nitrogen atom at adjacent positions.

Synthesis Analysis

The synthesis of isoxazoles, including “(5-(4-Fluorophenyl)isoxazol-3-yl)methyl thiophene-2-carboxylate”, often involves the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Scientific Research Applications

Materials Science and Electronics

Substituted thiophenes, including those with structures similar to "(5-(4-Fluorophenyl)isoxazol-3-yl)methyl thiophene-2-carboxylate," have shown a wide range of applications in materials science. These applications include use in thin-film transistors, organic field-effect transistors, organic light-emitting transistors (OLETs), chemical sensors, and solar cells, attributed to their versatile electronic properties and stability (S. Nagaraju et al., 2018). Additionally, certain thiophene derivatives have been investigated for their electrochromic properties, which are relevant for applications in smart windows and displays (A. Aydın & I. Kaya, 2013).

Pharmaceutical Research

In the pharmaceutical domain, thiophene and isoxazole moieties, similar to those found in "(5-(4-Fluorophenyl)isoxazol-3-yl)methyl thiophene-2-carboxylate," have been explored for their potential in developing new therapeutic agents. These compounds have exhibited a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, antianxiety, antiprotozoal, and antiproliferative effects (S. Nagaraju et al., 2018). For instance, novel thiophene-containing compounds have been synthesized and shown to possess significant antibacterial and antifungal activities, making them promising candidates for further evaluation as antimicrobial agents (Y. Mabkhot et al., 2017).

Analytical Chemistry

Thiophene derivatives, including those structurally related to "(5-(4-Fluorophenyl)isoxazol-3-yl)methyl thiophene-2-carboxylate," have been utilized in the development of fluorescent chemosensors. These sensors are highly selective and sensitive for detecting metal ions in various environments, demonstrating their potential utility in environmental monitoring and analysis (Jing Cao et al., 2011). Similarly, novel thiophene substituted 1,3,4-oxadiazoles have been studied for their ability to sense aniline through fluorescence quenching, indicating their application in detecting hazardous substances (L. Naik et al., 2018).